Cas no 2171166-20-2 (3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}propanoic acid)
3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}propanoic acid
- EN300-1476226
- 2171166-20-2
- 3-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]azetidin-3-yl}propanoic acid
-
- Inchi: 1S/C28H34N2O5/c1-2-3-8-20(15-26(31)30-16-19(17-30)13-14-27(32)33)29-28(34)35-18-25-23-11-6-4-9-21(23)22-10-5-7-12-24(22)25/h4-7,9-12,19-20,25H,2-3,8,13-18H2,1H3,(H,29,34)(H,32,33)/t20-/m0/s1
- InChI Key: PWJHMFLCPUYXCJ-FQEVSTJZSA-N
- SMILES: O=C(C[C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCC(=O)O)C1
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 715
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 95.9Ų
3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1476226-1.0g |
3-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]azetidin-3-yl}propanoic acid |
2171166-20-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1476226-50mg |
3-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]azetidin-3-yl}propanoic acid |
2171166-20-2 | 50mg |
$2509.0 | 2023-09-29 | ||
| Enamine | EN300-1476226-100mg |
3-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]azetidin-3-yl}propanoic acid |
2171166-20-2 | 100mg |
$2628.0 | 2023-09-29 | ||
| Enamine | EN300-1476226-250mg |
3-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]azetidin-3-yl}propanoic acid |
2171166-20-2 | 250mg |
$2748.0 | 2023-09-29 | ||
| Enamine | EN300-1476226-500mg |
3-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]azetidin-3-yl}propanoic acid |
2171166-20-2 | 500mg |
$2868.0 | 2023-09-29 | ||
| Enamine | EN300-1476226-1000mg |
3-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]azetidin-3-yl}propanoic acid |
2171166-20-2 | 1000mg |
$2987.0 | 2023-09-29 | ||
| Enamine | EN300-1476226-2500mg |
3-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]azetidin-3-yl}propanoic acid |
2171166-20-2 | 2500mg |
$5854.0 | 2023-09-29 | ||
| Enamine | EN300-1476226-5000mg |
3-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]azetidin-3-yl}propanoic acid |
2171166-20-2 | 5000mg |
$8660.0 | 2023-09-29 | ||
| Enamine | EN300-1476226-10000mg |
3-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]azetidin-3-yl}propanoic acid |
2171166-20-2 | 10000mg |
$12844.0 | 2023-09-29 |
3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}propanoic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}propanoic acid
Introduction to 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}propanoic Acid (CAS No. 2171166-20-2)
3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}propanoic acid (CAS No. 2171166-20-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an azetidine ring, which make it a valuable intermediate in the synthesis of various bioactive molecules.
The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal and high selectivity. The presence of this group in the structure of 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}propanoic acid allows for precise control over the reactivity of the amino group, facilitating stepwise synthesis and purification processes. This is particularly important in the development of peptides and peptidomimetics, where maintaining the integrity of functional groups is crucial.
The azetidine ring is another key feature of this compound. Azetidines are four-membered heterocyclic compounds that have been extensively studied for their potential biological activities. They are known to exhibit a range of pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of an azetidine ring into the structure of 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}propanoic acid enhances its structural rigidity and conformational stability, which can be advantageous in designing molecules with specific biological targets.
Recent research has highlighted the potential applications of 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}propanoic acid in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer progression. This finding underscores the importance of this compound as a lead structure for further optimization and clinical evaluation.
In addition to its potential as a therapeutic agent, 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}propanoic acid has also been explored as a tool for understanding protein-protein interactions. The ability to precisely modify and functionalize this compound allows researchers to probe the binding sites and interaction mechanisms of target proteins, providing valuable insights into their biological functions.
The synthesis of 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}propanoic acid typically involves several steps, including the formation of the azetidine ring, introduction of the Fmoc protecting group, and subsequent functionalization. Advanced synthetic methods, such as transition metal-catalyzed reactions and click chemistry, have been employed to improve the efficiency and yield of these processes. These advancements have not only streamlined the production of this compound but also opened up new avenues for its application in various research areas.
In conclusion, 3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}propanoic acid (CAS No. 2171166-20-2) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.
2171166-20-2 (3-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)